Cas no 41860-57-5 (3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl)
3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 41860-57-5
- SCHEMBL9464193
- 1,1'-Biphenyl, 3,3'-difluoro-4,4'-dimethoxy-
- 3,3'-difluoro-4,4'-dimethoxybiphenyl
- CS-0141798
- UNUKTXFJTKSLGB-UHFFFAOYSA-N
- DTXSID40599544
- 3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl
- AS-84371
- E81758
-
- Inchi: 1S/C14H12F2O2/c1-17-13-5-3-9(7-11(13)15)10-4-6-14(18-2)12(16)8-10/h3-8H,1-2H3
- InChI Key: UNUKTXFJTKSLGB-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C1C=CC(=C(C=1)F)OC)OC
Computed Properties
- Exact Mass: 250.08053595g/mol
- Monoisotopic Mass: 250.08053595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 18.5Ų
3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1244571-250mg |
1,1'-Biphenyl, 3,3'-difluoro-4,4'-dimethoxy- |
41860-57-5 | 98% | 250mg |
$85 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1244571-1g |
1,1'-Biphenyl, 3,3'-difluoro-4,4'-dimethoxy- |
41860-57-5 | 98% | 1g |
$190 | 2024-06-05 | |
| Key Organics Ltd | AS-84371-0.25g |
3,3′-difluoro-4,4′-dimethoxy-1,1′-biphenyl |
41860-57-5 | >97% | 0.25g |
£188.00 | 2025-02-08 | |
| Key Organics Ltd | AS-84371-100mg |
3,3′-difluoro-4,4′-dimethoxy-1,1′-biphenyl |
41860-57-5 | >97% | 100mg |
£128.68 | 2025-02-08 | |
| Key Organics Ltd | AS-84371-1g |
3,3′-difluoro-4,4′-dimethoxy-1,1′-biphenyl |
41860-57-5 | >97% | 1g |
£407.00 | 2025-02-08 | |
| Aaron | AR01GCKJ-100mg |
1,1'-Biphenyl, 3,3'-difluoro-4,4'-dimethoxy- |
41860-57-5 | 98% | 100mg |
$14.00 | 2025-02-12 | |
| Aaron | AR01GCKJ-250mg |
1,1'-Biphenyl, 3,3'-difluoro-4,4'-dimethoxy- |
41860-57-5 | 98% | 250mg |
$33.00 | 2025-02-12 | |
| Aaron | AR01GCKJ-1g |
1,1'-Biphenyl, 3,3'-difluoro-4,4'-dimethoxy- |
41860-57-5 | 98% | 1g |
$123.00 | 2025-02-12 | |
| Aaron | AR01GCKJ-5g |
1,1'-Biphenyl, 3,3'-difluoro-4,4'-dimethoxy- |
41860-57-5 | 98% | 5g |
$590.00 | 2025-02-12 | |
| Aaron | AR01GCKJ-10g |
1,1'-Biphenyl, 3,3'-difluoro-4,4'-dimethoxy- |
41860-57-5 | 98% | 10g |
$1151.00 | 2025-02-12 |
3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl
Introduction to 3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl (CAS No. 41860-57-5)
3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 41860-57-5, is a significant organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative features both fluoro and methoxy substituents, which contribute to its unique electronic and steric properties, making it a valuable scaffold for developing novel materials and bioactive molecules.
The structure of 3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl consists of two benzene rings connected by a carbon-carbon single bond at the 1,1' positions. The introduction of fluorine atoms at the 3-position and methoxy groups at the 4-position introduces both electron-withdrawing and electron-donating effects, respectively. This combination of substituents enhances the compound's solubility in organic solvents while also influencing its interaction with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of 3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl with various biomolecules. Studies have shown that this compound exhibits promising binding affinity with certain enzymes and receptors, suggesting its potential as an intermediate in drug discovery. The fluoro-substituents, in particular, have been found to improve metabolic stability and binding affinity in small molecule drugs.
In the realm of materials science, 3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl has been explored as a building block for organic semiconductors. Its rigid biphenyl core and conjugated system make it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has demonstrated that derivatives of this compound can enhance charge transport properties, leading to more efficient electronic devices.
The synthesis of 3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to achieve high yields and purity levels. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and methoxy groups efficiently. These synthetic strategies are critical for producing enough material for both laboratory-scale studies and potential industrial applications.
One of the most intriguing aspects of 3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl is its potential in medicinal chemistry. Researchers have hypothesized that its structural features could be leveraged to develop drugs with improved pharmacokinetic profiles. For example, the fluoro-substituents may enhance lipophilicity while reducing metabolic degradation rates. Additionally, the methoxy groups could serve as hydrogen bond donors or acceptors in protein-ligand interactions.
The pharmaceutical industry has taken notice of these properties. Several companies are currently investigating 3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl as a starting point for new drug candidates. Early-stage clinical trials may soon be initiated to evaluate its efficacy and safety in treating various diseases. The compound's unique structure provides a promising platform for developing targeted therapies with minimal side effects.
Environmental considerations also play a role in the study of 3,3'-Difluoro-4,4'-dimethoxy-1,1 '-biphenyl. Researchers are examining its biodegradability and potential environmental impact to ensure sustainable use in pharmaceuticals and materials science. Efforts are underway to develop greener synthetic routes that minimize waste and hazardous byproducts.
The future prospects for 3 , 3 '- Difluoro - 4 , 4 '- Dimethoxy - 1 , 1 '- Biphenyl are vast and multifaceted. As computational methods improve , so too will our ability to design molecules with specific properties tailored for drug discovery or advanced materials . Collaborative efforts between academia and industry will be crucial in translating laboratory findings into real-world applications .
41860-57-5 (3,3'-Difluoro-4,4'-dimethoxy-1,1'-biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)